Cas no 403990-81-8 (4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 403990-81-8
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD03943522
• CID: 875915
• Update Time: 2026-04-29

4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-((o-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-[(2-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 4-ethyl-5-[(2-methylphenoxy)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Ethyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• AC1MQLMH
• ALBB-003390
• BBL013339
• CTK6E9036
• MolPort-001-574-561
• ST090124
• STK197864
• 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943522
• Inchi： InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key： SKWYYPGBQTZOQF-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)COC2=CC=CC=C2C

Computed Properties

• Exact Mass: 249.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 78.74000
• LogP: 2.47410

4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview of Its Properties and Applications

4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 403990-81-8) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, belonging to the 1,2,4-triazole family, exhibits unique structural and functional characteristics that make it a subject of ongoing research. Its molecular formula, C₁₂H₁₅N₃OS, highlights its complex yet versatile nature, which is further enhanced by the presence of an ethyl group, a methylphenoxy moiety, and a thiol functional group.

The 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure is particularly notable for its potential applications in drug discovery and development. Researchers have explored its role as a bioactive scaffold, given the well-documented pharmacological properties of 1,2,4-triazole derivatives. These derivatives are known for their antimicrobial, antifungal, and anti-inflammatory activities, making them valuable in the design of new therapeutic agents. The presence of the thiol group in this compound further enhances its reactivity, enabling it to participate in various chemical reactions that are crucial for modifying its biological activity.

In addition to its pharmaceutical potential, 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol has also been investigated for its utility in material science. The compound's ability to form stable complexes with metals has led to its use in the development of corrosion inhibitors and catalysts. Its unique electronic properties, derived from the conjugated system of the triazole ring, make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol typically involves multi-step organic reactions, including the condensation of appropriate precursors and subsequent functionalization. Researchers have optimized these processes to achieve high yields and purity, which are essential for both laboratory-scale studies and potential industrial applications. The compound's stability under various conditions has also been a focus of study, as it determines its suitability for long-term storage and use in diverse environments.

One of the most frequently asked questions about 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol relates to its safety profile. While comprehensive toxicological data may still be under investigation, preliminary studies suggest that the compound should be handled with standard laboratory precautions. Its thiol group can exhibit reactivity with certain reagents, necessitating careful handling to avoid unintended reactions. Researchers and industrial users are advised to consult material safety data sheets (MSDS) and follow best practices for chemical handling.

The market demand for 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol has been steadily increasing, driven by its expanding applications in both the pharmaceutical and material science sectors. Suppliers and manufacturers are focusing on scaling up production to meet the needs of academic institutions, research laboratories, and industrial clients. The compound's versatility and potential for customization make it a valuable asset in the development of next-generation drugs and advanced materials.

In conclusion, 4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 403990-81-8) represents a fascinating example of how 1,2,4-triazole derivatives can bridge the gap between fundamental research and practical applications. Its unique chemical properties, combined with its broad utility, position it as a compound of significant interest for scientists and engineers alike. As research continues to uncover new possibilities for this molecule, its role in advancing technology and improving human health is expected to grow even further.